![molecular formula C13H9N3O2 B6266903 2-[(1,3-dioxaindan-5-yl)amino]pyridine-4-carbonitrile CAS No. 1021022-88-7](/img/no-structure.png)
2-[(1,3-dioxaindan-5-yl)amino]pyridine-4-carbonitrile
Overview
Description
“2-[(1,3-dioxaindan-5-yl)amino]pyridine-4-carbonitrile” is a chemical compound with the CAS Number: 1021022-88-7 . It has a molecular weight of 239.23 . The IUPAC name for this compound is 2-(1,3-benzodioxol-5-ylamino)isonicotinonitrile .
Molecular Structure Analysis
The InChI code for “2-[(1,3-dioxaindan-5-yl)amino]pyridine-4-carbonitrile” is 1S/C13H9N3O2/c14-7-9-3-4-15-13(5-9)16-10-1-2-11-12(6-10)18-8-17-11/h1-6H,8H2,(H,15,16) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1,3-dioxaindan-5-yl)amino]pyridine-4-carbonitrile involves the reaction of 2-aminopyridine with 5-bromo-1,3-dioxane-2-one followed by reaction with sodium cyanide.", "Starting Materials": [ "2-aminopyridine", "5-bromo-1,3-dioxane-2-one", "Sodium cyanide" ], "Reaction": [ "Step 1: 2-aminopyridine is reacted with 5-bromo-1,3-dioxane-2-one in the presence of a base such as potassium carbonate in DMF to form 2-[(1,3-dioxaindan-5-yl)amino]pyridine.", "Step 2: The resulting intermediate is then reacted with sodium cyanide in DMF to form the final product, 2-[(1,3-dioxaindan-5-yl)amino]pyridine-4-carbonitrile." ] } | |
CAS RN |
1021022-88-7 |
Molecular Formula |
C13H9N3O2 |
Molecular Weight |
239.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
